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Phenkapton historical use and application

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Phenkapton

CAS No.: 2275-14-1

Cat. No.: S576430

Phenkapton Technical Overview

Phenkapton is an organophosphate insecticide and acaricide that was historically used to control pests like
red spider mites, thrips, and mealybugs on crops such as fruit, vegetables, and cotton [1]. Its use has been

discontinued and it is not approved under current EC regulations [1].

The compound acts as an acetylcholinesterase (AChE) inhibitor, belonging to the IRAC insecticide
resistance class 1B [1]. By inhibiting the AChE enzyme, it prevents the breakdown of acetylcholine in the
synaptic cleft, leading to sustained nerve excitation, paralysis, and death in target insects and mites. The

following diagram illustrates this mode of action.
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henkapton Inhibits AChE

Click to download full resolution via product page

Chemical Properties and Environmental Fate

The table below summarizes key physicochemical data for Phenkapton [1].
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Property

Value

Classification

Chemical Formula

Molecular Mass

C11H15Cl202PS3 [1]

377.31 g/mol [1]

IUPAC Name S-2,5-dichlorophenylthiomethyl O,O-diethyl --
phosphorodithioate [1]

CAS RN 2275-14-1 [1] -

Water Solubility 0.044 mg/L (at 20 °C, pH 7) [1] Low

Octanol-Water Partition 5.84 [1] High

Coefficient (Log P)

Bio-concentration Factor (BCF) Cannot be calculated [1] --

Mammalian Acute Oral LDso 44 mg/kg [1] High toxicity

Status Obsolete, not approved [1] --

Ecotoxicological Profile and Regulatory Status

Phenkapton presents significant environmental and toxicological concerns [1]:

¢ High mammalian toxicity, with an acute oral LDso of 44 mg/kg [1].

¢ High potential for bioaccumulation, indicated by its high Log P value of 5.84 [1].

e ltis classified as a "forever chemical” under environmental hazard rules due to its high aquatic
toxicity and potential for bioaccumulation [1].

e The compound is obsolete and its regulatory status is "Not approved” under EC Regulation
1107/2009 [1].

Information Limitations and Further Research

This guide is constrained by the information available in the Pesticide Properties DataBase (PPDB) [1]. As

an obsolete compound, detailed primary literature and specific experimental protocols for its synthesis and
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testing are not readily accessible through current search results.

For further investigation, you may consider:

¢ Historical Patent Search: Exploring historical patents from the original manufacturer (Ciba-Geigy)
may yield more detailed synthesis protocols [1].

¢ Legacy Regulatory Documents: Searching archives of regulatory agencies like the US EPA for
older registration documents could provide additional toxicological and environmental study details.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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